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Compound of Interest

Compound Name: 6-Bromobenzofuran-3(2H)-one

Cat. No.: B1519702

This guide provides essential safety and logistical information for the proper disposal of 6-
Bromobenzofuran-3(2H)-one. As a halogenated organic compound, its handling and disposal
are governed by stringent regulations to protect both laboratory personnel and the
environment. This document is intended for researchers, scientists, and drug development
professionals who handle this substance. The procedures outlined herein are grounded in
established safety protocols and regulatory standards, ensuring a self-validating system for
waste management.

Disclaimer: Before handling 6-Bromobenzofuran-3(2H)-one, you are REQUIRED to consult
the most current Safety Data Sheet (SDS) provided by the manufacturer and your institution's
specific waste disposal protocols. This guide synthesizes best practices for this class of
compounds but does not supersede the SDS or local regulations.

Hazard Identification and Risk Assessment

6-Bromobenzofuran-3(2H)-one is a brominated heterocyclic compound. While a specific,
comprehensive toxicological profile is not widely published, its structure suggests hazards
common to halogenated aromatic compounds.[1] Based on data from structurally similar
chemicals and general hazard classifications, a thorough risk assessment is mandatory before
any handling or disposal.[2][3]

Anticipated Hazard Profile:
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Hazard Class

Description

Rationale and
Precautionary Actions

Acute Toxicity (Oral)

Harmful if swallowed (H302).
[3]

Ingestion can lead to systemic
toxicity. Do not eat, drink, or
smoke in the laboratory.[4]
Wash hands thoroughly after
handling.

Skin Irritation

Causes skin irritation (H315).

[3]

The bromine atom and reactive
carbonyl group can cause local
inflammation and irritation.

Prolonged contact may lead to

dermatitis.[5]

Eye Damage/Irritation

Causes serious eye irritation or
damage (H319).[3]

Direct contact with eyes can
cause significant injury.
Chemical safety goggles are

mandatory.[6]

Respiratory Irritation

May cause respiratory irritation
(H335).[3]

Vapors or dusts can irritate the
mucous membranes and
respiratory tract. All handling
must be performed in a

certified chemical fume hood.

[7]

Environmental Hazard

Potentially persistent and toxic

to aquatic life.

Halogenated organic
compounds can be persistent
in the environment. Never
dispose of this chemical down
the drain.[7][8]

Mandatory Personal Protective Equipment (PPE)

A robust PPE plan is the first line of defense against exposure.[1] The following equipment

must be worn at all times when handling 6-Bromobenzofuran-3(2H)-one, including during

disposal procedures.
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Protection Type

Specification

Purpose

Eye and Face

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[2] A
face shield should be worn if

there is a splash risk.

Protects against splashes and
vapors that can cause serious

eye damage.[6]

Hand Protection

Nitrile rubber gloves.[5][9]
Check the manufacturer's data
for breakthrough time and

consider double-gloving.

Prevents skin contact, which
can lead to irritation and

potential absorption.[7]

Body Protection

A flame-resistant lab coat and
closed-toe shoes.[9] Consider
a chemically resistant apron for

larger quantities.

Protects skin and personal

clothing from contamination.

Respiratory

Not required if handled
exclusively within a properly
functioning chemical fume
hood. For spill cleanup or in
case of ventilation failure, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.

Minimizes inhalation of vapors
or aerosols, which can cause

respiratory tract irritation.[1]

Waste Characterization and Segregation: A Critical

Step

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it is listed by the EPA or exhibits characteristics such as ignitability, corrosivity,

reactivity, or toxicity.[10] 6-Bromobenzofuran-3(2H)-one, as a halogenated organic compound

with potential toxicity, must be managed as hazardous waste.[11]

The most critical step in its disposal is segregation.
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Why Segregation is Non-Negotiable: Halogenated organic compounds, like 6-
Bromobenzofuran-3(2H)-one, require specific disposal methods, typically high-temperature
incineration with flue gas scrubbing systems.[8] These systems are designed to capture the
resulting acidic gases (e.g., hydrogen bromide). If mixed with non-halogenated organic waste,
it can contaminate the entire batch, forcing a more expensive and complex disposal process, or
worse, lead to the release of toxic byproducts and damage to incinerator equipment.

Workflow for Waste Segregation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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